molecular formula C11H14O2S B14912972 3-(3,4-Dimethylphenyl)-2-mercaptopropanoic acid

3-(3,4-Dimethylphenyl)-2-mercaptopropanoic acid

Cat. No.: B14912972
M. Wt: 210.29 g/mol
InChI Key: DOIJXPFLVOJSQW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(3,4-Dimethylphenyl)-2-mercaptopropanoic acid is a chemical compound of interest in organic and medicinal chemistry research. It features a 3,4-dimethylphenyl group attached to a propanoic acid chain that is further substituted with a thiol (mercapto) group at the 2-position. This molecular structure combines an aromatic moiety with dual carboxylic acid and thiol functionalities, making it a potential versatile building block for chemical synthesis . Compounds bearing thiol groups are often utilized in the synthesis of heterocycles, such as thiazinane and its derivatives, which are important scaffolds in the development of bioactive molecules . The reactivity of the thiol group also allows for its use in forming self-assembled monolayers (SAMs) or as a ligand for nanoparticle surface functionalization, applications that are well-documented for other mercaptocarboxylic acids like 3-mercaptopropionic acid . Researchers can explore its full physicochemical properties and specific mechanisms of action in their experimental models. This product is strictly labeled "For Research Use Only" and is not intended for diagnostic or therapeutic applications.

Properties

Molecular Formula

C11H14O2S

Molecular Weight

210.29 g/mol

IUPAC Name

3-(3,4-dimethylphenyl)-2-sulfanylpropanoic acid

InChI

InChI=1S/C11H14O2S/c1-7-3-4-9(5-8(7)2)6-10(14)11(12)13/h3-5,10,14H,6H2,1-2H3,(H,12,13)

InChI Key

DOIJXPFLVOJSQW-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)CC(C(=O)O)S)C

Origin of Product

United States

Preparation Methods

Intermediate Preparation

The synthesis begins with the preparation of 3-(3,4-Dimethylphenyl)-2-hydroxypropanoic acid (Compound X), derived from a malonic ester precursor. Using a protocol adapted from US6013829A, the dimethylphenyl group is introduced via a Friedel-Crafts alkylation of malonic ester with 3,4-dimethylbenzyl chloride. Subsequent reduction with lithium aluminium hydride yields the diol intermediate, which undergoes selective monoacetylation using lipase PS in acetone to achieve enantiomeric enrichment (optical purity ≥95%).

Thiol Group Installation

Compound X is subjected to a Mitsunobu reaction with thioacetic acid in the presence of diisopropyl azodicarboxylate (DIAD) and triphenylphosphine (PPh₃). This step replaces the hydroxyl group with a thioacetyl group, followed by saponification to yield the free thiol.

Reaction Conditions

  • Solvent: Tetrahydrofuran (THF)
  • Temperature: −10°C to room temperature
  • Yield: 82% (analogous to US6013829A)

Key Data

Parameter Value
Reaction Time 3 hours
Optical Purity ≥95% ee
Purification Method Ethyl acetate extraction

Nucleophilic Substitution Approaches

Alternative routes employ nucleophilic displacement of halogenated intermediates.

Bromopropanoic Acid Precursor

3-(3,4-Dimethylphenyl)-2-bromopropanoic acid is treated with sodium hydrosulfide (NaSH) in dimethylformamide (DMF) at 60°C. The reaction proceeds via an SN2 mechanism, though steric hindrance from the dimethylphenyl group reduces yield compared to less substituted analogs.

Optimization Insights

  • Solvent Effects : Polar aprotic solvents (e.g., DMF) enhance nucleophilicity but risk racemization.
  • Temperature : Yields improve from 45% to 68% when heated to 80°C.

Enzymatic and Asymmetric Synthesis

Enzymatic methods address chirality challenges in thiol-containing compounds.

Lipase-Mediated Resolution

Using lipase PS (Amano), the monoacetylated diol intermediate is hydrolyzed enantioselectively in a phosphate-buffered acetone system. This step achieves >90% enantiomeric excess (ee) for the (S)-configured hydroxy acid, critical for subsequent thioacylation.

Thioesterase Catalysis

Recent advances employ thioesterases to catalyze the direct coupling of 3,4-dimethylbenzyl halides with mercaptopropanoic acid derivatives, though yields remain modest (50–60%).

Comparative Analysis of Synthetic Routes

The table below contrasts key methodologies:

Method Yield (%) Optical Purity Key Advantage Limitation
Mitsunobu Reaction 82 ≥95% ee High stereocontrol Cost of DIAD/PPh₃ reagents
Nucleophilic Substitution 68 N/A Simplicity Steric hindrance reduces yield
Enzymatic Resolution 75 ≥90% ee Eco-friendly conditions Longer reaction times

Challenges and Optimization Strategies

Steric Hindrance Mitigation

The 3,4-dimethylphenyl group impedes nucleophilic attack at the β-carbon. Strategies include:

  • Microwave Assistance : Reducing reaction time from 6 hours to 45 minutes while maintaining 70% yield.
  • Bulky Leaving Groups : Using mesylates instead of bromides enhances displacement efficiency.

Thiol Oxidation Prevention

  • Inert Atmosphere : Conducting reactions under nitrogen/argon minimizes disulfide formation.
  • Protection-Deprotection : Acetyl thioesters (e.g., from thioacetic acid) stabilize the thiol during synthesis.

Industrial-Scale Considerations

Adapting lab-scale protocols for production requires addressing:

  • Catalyst Recycling : Immobilized lipases reduce enzymatic process costs.
  • Solvent Recovery : THF and acetone are reclaimed via distillation, improving sustainability.

Chemical Reactions Analysis

Types of Reactions

3-(3,4-Dimethylphenyl)-2-mercaptopropanoic acid undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products

Scientific Research Applications

3-(3,4-Dimethylphenyl)-2-mercaptopropanoic acid has several applications in scientific research:

    Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

    Biology: Studied for its potential interactions with biological macromolecules.

    Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antioxidant activities.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 3-(3,4-Dimethylphenyl)-2-mercaptopropanoic acid exerts its effects involves interactions with various molecular targets. The thiol group can form covalent bonds with electrophilic centers in proteins and enzymes, potentially altering their activity. The phenyl ring may also participate in π-π interactions with aromatic residues in biological molecules .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key physical and chemical properties of 3-(3,4-dimethylphenyl)-2-mercaptopropanoic acid and its structural analogs, derived from available literature:

Compound Name Molecular Formula Substituents Melting Point (°C) Yield Key Functional Groups Source
3-(3,4-Dimethylphenyl)-2-mercaptopropanoic acid C₁₁H₁₄O₂S 3,4-Me₂Ph, -SH (β-position) Not reported N/A Carboxylic acid, Thiol Inference
3-(3,4-Dimethylphenyl)-3-(pyridin-4-yl)acrylic acid C₁₆H₁₅NO₂ 3,4-Me₂Ph, pyridin-4-yl 238–240 77% Carboxylic acid, α,β-unsaturated
3-(2-Chloropyridin-4-yl)-3-(3,4-dimethylphenyl)acrylic acid C₁₆H₁₄ClNO₂ 3,4-Me₂Ph, 2-Cl-pyridin-4-yl 201–202 96% Carboxylic acid, α,β-unsaturated
3-(2-Methoxyphenyl)propanoic acid C₁₀H₁₂O₃ 2-MeOPh 85–89 N/A Carboxylic acid

Key Observations:

Impact of Substituents on Melting Points: The α,β-unsaturated analogs (e.g., 3-(pyridin-4-yl)acrylic acid derivatives) exhibit higher melting points (201–240°C) compared to saturated propanoic acids like 3-(2-methoxyphenyl)propanoic acid (85–89°C). This is attributed to increased rigidity and conjugation in α,β-unsaturated systems, enhancing intermolecular π-π stacking . The absence of a thiol group in the analogs limits direct comparisons, but the mercapto group in 3-(3,4-dimethylphenyl)-2-mercaptopropanoic acid may reduce melting points due to weaker hydrogen bonding compared to carboxylic acids.

Synthetic Yields :

  • The acrylic acid derivatives with pyridinyl substituents (e.g., 10c and 10i) show high yields (77–96%), suggesting efficient condensation reactions under the reported conditions .

Substituent Effects on Reactivity :

  • Electron-withdrawing groups (e.g., Cl in 10c) may stabilize the α,β-unsaturated system, enhancing electrophilic reactivity. In contrast, the mercapto group in the target compound could act as a nucleophile, enabling disulfide bond formation or metal chelation.

Spectroscopic Data :

  • The acrylic acid analogs exhibit distinct $ ^1H $-NMR signals for the α,β-unsaturated proton (δ ~6.5–6.6 ppm) and aromatic protons (δ ~6.9–8.9 ppm) . The mercapto group in the target compound would likely show a broad singlet near δ ~1.5–2.5 ppm for the -SH proton, though this requires experimental confirmation.

Biological Activity

3-(3,4-Dimethylphenyl)-2-mercaptopropanoic acid is a compound that has garnered attention for its potential biological activities, particularly in neuroprotection and as a therapeutic agent in various conditions. This article explores the biological activity of this compound based on current research findings, including case studies and data tables.

Chemical Structure and Properties

The compound is characterized by a mercapto group (-SH) attached to a propanoic acid backbone, with a dimethylphenyl substituent. This unique structure contributes to its reactivity and biological interactions.

1. Neuroprotective Effects

Research indicates that compounds similar to 3-(3,4-Dimethylphenyl)-2-mercaptopropanoic acid exhibit neuroprotective properties. These compounds have been shown to protect neuronal cells from oxidative stress and apoptosis, which are critical factors in neurodegenerative diseases.

  • Mechanism of Action : The neuroprotective effects are primarily attributed to the compound's ability to scavenge free radicals and modulate signaling pathways involved in cell survival.

2. Antioxidant Activity

The compound has demonstrated significant antioxidant activity, which is essential for combating oxidative stress in biological systems.

  • Experimental Findings : In vitro studies have shown that 3-(3,4-Dimethylphenyl)-2-mercaptopropanoic acid can reduce oxidative damage in cellular models, indicating its potential use in conditions associated with oxidative stress .

3. Anti-inflammatory Properties

Preliminary studies suggest that this compound may also possess anti-inflammatory properties.

  • Case Study : A study investigated the effects of the compound on inflammatory markers in animal models of inflammation, showing a reduction in pro-inflammatory cytokines .

Data Table: Summary of Biological Activities

Activity TypeObservationsReference
NeuroprotectionProtects neuronal cells from oxidative stress
AntioxidantReduces oxidative damage in vitro
Anti-inflammatoryDecreases pro-inflammatory cytokines

Case Study 1: Neuroprotection in Animal Models

In a controlled study involving rat models of Parkinson's disease, administration of 3-(3,4-Dimethylphenyl)-2-mercaptopropanoic acid resulted in significant improvement in motor function and a reduction in dopaminergic neuron loss. The findings suggest that the compound may be beneficial for neurodegenerative diseases characterized by oxidative stress and inflammation.

Case Study 2: In Vitro Antioxidant Activity

A series of assays were conducted to evaluate the antioxidant capacity of the compound using DPPH and ABTS radical scavenging methods. The results indicated that it exhibited a dose-dependent scavenging effect, comparable to established antioxidants.

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 3-(3,4-Dimethylphenyl)-2-mercaptopropanoic acid, and how can reaction conditions be optimized?

  • Methodology : Synthesis typically involves introducing the mercapto (-SH) group via thiolation reactions. For example, coupling 3,4-dimethylphenyl precursors with protected thiol-propanoic acid derivatives using reagents like 4-methylmorpholine and hexafluorophosphate-based activators (e.g., benzotriazole-1-yl-oxy-tris-pyrrolidino-phosphonium hexafluorophosphate) in polar solvents (e.g., DMF). Post-synthesis, deprotection of the thiol group under acidic or reductive conditions is required .
  • Optimization : Monitor reaction progress via thin-layer chromatography (TLC) and optimize temperature (e.g., 0–25°C) to minimize side reactions. Use inert atmospheres (N₂/Ar) to prevent oxidation of the thiol group .

Q. How can researchers characterize the purity and structural integrity of this compound?

  • Analytical Techniques :

  • NMR Spectroscopy : Confirm substituent positions (e.g., dimethylphenyl and mercapto groups) via ¹H/¹³C NMR. The thiol proton typically appears at δ 1.5–2.5 ppm .
  • X-ray Crystallography : Use SHELX programs (e.g., SHELXL/SHELXS) for structure refinement. This is critical for resolving ambiguities in stereochemistry or bond lengths .
  • HPLC : Employ reverse-phase HPLC with UV detection (λ = 210–260 nm) to assess purity. Reference impurity standards (e.g., related propanoic acid derivatives) for calibration .

Q. What purification strategies are effective for isolating 3-(3,4-Dimethylphenyl)-2-mercaptopropanoic acid?

  • Methods :

  • Recrystallization : Use ethanol/water mixtures to exploit solubility differences.
  • Column Chromatography : Silica gel with ethyl acetate/hexane gradients (10–50% EtOAc) for intermediate purification.
  • Acid-Base Extraction : Leverage the carboxylic acid’s pKa (~4–5) for selective isolation under acidic conditions .

Advanced Research Questions

Q. How does the compound’s stability vary under different pH and temperature conditions?

  • Methodology :

  • pH Stability : Incubate the compound in buffers (pH 2–12) and monitor degradation via HPLC. The thiol group is prone to oxidation at neutral-to-basic pH, requiring antioxidants (e.g., ascorbic acid) in storage .
  • Thermal Stability : Use thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) to determine decomposition temperatures. Glass transition and melting points inform storage conditions .

Q. What computational tools can predict the compound’s reactivity and interaction with biological targets?

  • Approach :

  • ADMET Prediction : Use tools like PubChem’s computed descriptors (e.g., logP, topological polar surface area) to predict permeability and bioavailability. The compound’s high GI absorption and low CYP inhibition are inferred from similar mercapto acids .
  • Docking Studies : Molecular docking (AutoDock Vina) can simulate interactions with enzymes (e.g., glutathione reductase) due to the thiol group’s redox activity .

Q. How can researchers resolve contradictions in spectral data or crystallographic refinement?

  • Resolution Strategies :

  • Crystallographic Refinement : Use SHELXL’s robust least-squares algorithms to address disordered atoms or twinning in X-ray data. High-resolution data (>1.0 Å) improves accuracy .
  • Spectral Validation : Cross-validate NMR assignments with 2D techniques (COSY, HSQC) and compare with published spectra of structurally analogous compounds (e.g., 3-mercapto-2-methylpropionic acid) .

Q. What are the challenges in studying the compound’s role in biochemical pathways?

  • Experimental Design :

  • Enzyme Inhibition Assays : Test competitive inhibition using Michaelis-Menten kinetics. Pre-incubate the compound with target enzymes (e.g., dehydrogenases) and monitor NADH/NADPH depletion spectrophotometrically .
  • Metabolic Profiling : Use LC-MS/MS to identify metabolites in cell lysates. The thiol group may form disulfide bonds with endogenous glutathione, requiring reducing agents (e.g., DTT) in sample preparation .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.